Cas no 865658-00-0 (3-(Phenylsulfonyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-(Phenylsulfonyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 865658-00-0
• MF: C₁₄H₇F₆N₃O₂S
• MW: 395.279702425003
• CID: 5014505
• Update Time: 2023-08-25

3-(Phenylsulfonyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfonyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 3-(benzenesulfonyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 3-(Phenylsulfonyl)-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C14H7F6N3O2S/c15-13(16,17)10-6-11(14(18,19)20)23-12(22-10)9(7-21-23)26(24,25)8-4-2-1-3-5-8/h1-7H
• InChI Key： QKEKFMXRCOQATH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=NN2C(C(F)(F)F)=CC(C(F)(F)F)=NC2=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 612
• XLogP3: 3
• Topological Polar Surface Area: 72.7